3-Amino-N-(tetrahydrofuran-3-yl)benzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-amino-N-(oxolan-3-yl)benzamide
• InChI: InChI=1S/C11H14N2O2/c12-9-3-1-2-8(6-9)11(14)13-10-4-5-15-7-10/h1-3,6,10H,4-5,7,12H2,(H,13,14)
• InChI Key: BWGNEZBUQRZELY-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1NC(=O)C2=CC(=CC=C2)N

Description

3-Amino-N-(tetrahydrofuran-3-yl)benzamide is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Nitro-N-(tetrahydrofuran-3-yl)benzamide (0.24 g, 1.016 mmol) was taken in methanol (5 ml), added Pd—C (10%, 0.108 g) and the reaction mixture was stirred under hydrogen atmosphere for 2 hr at room temperature. After completion of the reaction, the reaction mixture was filtered and the filtrate was concentrated under vacuum to afford the crude product, which was purified by column chromatography eluting with 0-100% ethyl acetate in hexane to obtain the title compound (180 mg).